Cas no 1806964-29-3 (2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine
• CAS No: 1806964-29-3
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4865982
• Update Time: 2025-06-10

2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine

• Inchi： 1S/C7H5ClF3N/c1-3-5(9)2-4(7(10)11)6(8)12-3/h2,7H,1H3
• InChI Key： XQUOYNQMSTYONH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine

2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine: A Comprehensive Overview

2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine, identified by the CAS number 1806964-29-3, is a highly specialized organic compound that has garnered significant attention in the fields of chemical synthesis, materials science, and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with chlorine, difluoromethyl, fluoro, and methyl groups at specific positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of 2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine involves a series of intricate multi-step reactions. Recent advancements in catalytic methodologies have enabled chemists to achieve higher yields and improved selectivity in its production. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the pyridine ring with precise substitution patterns. These methods not only enhance the efficiency of synthesis but also align with the growing demand for sustainable chemical processes.

In terms of applications, this compound has demonstrated remarkable potential in the development of advanced materials. Its ability to act as a precursor for various heterocyclic compounds makes it indispensable in the synthesis of pharmaceutical agents, agrochemicals, and electronic materials. For example, researchers have utilized this compound to design novel antiviral drugs targeting RNA-dependent RNA polymerase enzymes. The incorporation of fluorinated groups in its structure enhances its bioavailability and stability, making it a promising candidate for drug delivery systems.

Recent studies have also explored the role of 2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine in organic electronics. Its electron-deficient pyridine ring facilitates charge transport properties, which are critical for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). By incorporating this compound into conjugated polymers, scientists have achieved enhanced electrical conductivity and improved device performance.

The environmental impact and toxicity profile of this compound are additional areas of interest. Although preliminary data suggest that it exhibits low acute toxicity, long-term ecological studies are necessary to fully understand its effects on aquatic and terrestrial ecosystems. Regulatory agencies are increasingly emphasizing the need for comprehensive risk assessments to ensure safe handling and disposal practices.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-fluoro-6-methylpyridine stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and diverse applications underscore its importance across multiple disciplines. As research continues to uncover new avenues for its utilization, this compound is poised to play an even more significant role in advancing scientific and technological frontiers.